Cas no 63555-08-8 (4-(4-hydroxyphenoxy)benzonitrile)

4-(4-Hydroxyphenoxy)benzonitrile is a high-purity organic compound primarily used as an intermediate in the synthesis of advanced materials, including liquid crystals, pharmaceuticals, and specialty polymers. Its molecular structure, featuring both a hydroxyphenoxy group and a benzonitrile moiety, offers versatile reactivity for cross-coupling and functionalization reactions. The compound exhibits excellent thermal stability and solubility in common organic solvents, facilitating its integration into complex synthetic pathways. Its precise chemical properties make it valuable for research and industrial applications requiring tailored aromatic building blocks. Strict quality control ensures consistency in purity (>98%), making it a reliable choice for demanding chemical processes.

4-(4-hydroxyphenoxy)benzonitrile structure

63555-08-8 structure

Product Name:4-(4-hydroxyphenoxy)benzonitrile

CAS No:63555-08-8

MF:C₁₃H₉NO₂

MW:211.216063261032

MDL:MFCD01360182

CID:426196

PubChem ID:4522712

Update Time:2025-06-08

4-(4-hydroxyphenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 4-(4-hydroxyphenoxy)-
- 4-(4-hydroxyphenoxy)benzonitrile
- 4-(4-cyanophenoxy)-phenol
- AKOS003244197
- Z600416096
- DTXSID40403915
- BDBM50539932
- Oprea1_304677
- 4-(4-Cyanophenoxy)phenol
- CHEMBL4641638
- 63555-08-8
- SCHEMBL4315032
- 4-(4-Hydroxy-phenoxy)-benzonitrile
- EN300-98465
- VAOVNHCRRUOGON-UHFFFAOYSA-N
- CS-0265423
- MDL： MFCD01360182
- Inchi： 1S/C13H9NO2/c14-9-10-1-5-12(6-2-10)16-13-7-3-11(15)4-8-13/h1-8,15H
- InChI Key： VAOVNHCRRUOGON-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=CC=1)C1C=CC(=CC=1)O

Computed Properties

Exact Mass: 211.06337
Monoisotopic Mass: 211.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 53.2Å²

Experimental Properties

PSA: 53.25

4-(4-hydroxyphenoxy)benzonitrile Pricemore >>

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